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Repinotan Hydrochloride Repinotan Hydrochloride
Brand Name: Vulcanchem
CAS No.: 144980-77-8
VCID: VC0057086
InChI: InChI=1S/C21H24N2O4S.ClH/c24-21-18-8-2-4-10-20(18)28(25,26)23(21)14-6-5-13-22-15-17-12-11-16-7-1-3-9-19(16)27-17;/h1-4,7-10,17,22H,5-6,11-15H2;1H/t17-;/m1./s1
SMILES: C1CC2=CC=CC=C2OC1CNCCCCN3C(=O)C4=CC=CC=C4S3(=O)=O.Cl
Molecular Formula: C21H25ClN2O4S
Molecular Weight: 437 g/mol

Repinotan Hydrochloride

CAS No.: 144980-77-8

Reference Standards

VCID: VC0057086

Molecular Formula: C21H25ClN2O4S

Molecular Weight: 437 g/mol

Repinotan Hydrochloride - 144980-77-8

CAS No. 144980-77-8
Product Name Repinotan Hydrochloride
Molecular Formula C21H25ClN2O4S
Molecular Weight 437 g/mol
IUPAC Name 2-[4-[[(2R)-3,4-dihydro-2H-chromen-2-yl]methylamino]butyl]-1,1-dioxo-1,2-benzothiazol-3-one;hydrochloride
Standard InChI InChI=1S/C21H24N2O4S.ClH/c24-21-18-8-2-4-10-20(18)28(25,26)23(21)14-6-5-13-22-15-17-12-11-16-7-1-3-9-19(16)27-17;/h1-4,7-10,17,22H,5-6,11-15H2;1H/t17-;/m1./s1
Standard InChIKey IGKYREHZJIHPML-UNTBIKODSA-N
Isomeric SMILES C1CC2=CC=CC=C2O[C@H]1CNCCCCN3C(=O)C4=CC=CC=C4S3(=O)=O.Cl
SMILES C1CC2=CC=CC=C2OC1CNCCCCN3C(=O)C4=CC=CC=C4S3(=O)=O.Cl
Canonical SMILES C1CC2=CC=CC=C2OC1CNCCCCN3C(=O)C4=CC=CC=C4S3(=O)=O.Cl
Synonyms BAY-x 3702; (R)-2-[4-[[(3,4-Dihydro-2H-1-benzopyran-2-yl)methyl]amino]butyl]-1,2-benzisothiazol-3(2H)-one 1,1-Dioxide Monohydrochloride; (R)-2-(4-((Chroman-2-ylmethyl)amino)butyl)benzo[d]isothiazol-3(2H)-one 1,1-Dioxide Hydrochloride
PubChem Compound 198756
Last Modified Nov 11 2021
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